Cas no 1383706-08-8 (1H-Indazole, 5-bromo-3-ethynyl-)
1383706-08-8 structure
Product Name:1H-Indazole, 5-bromo-3-ethynyl-
CAS No:1383706-08-8
MF:C9H5BrN2
MW:221.053400754929
CID:2124803
Update Time:2023-08-04
1H-Indazole, 5-bromo-3-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-ethynyl-1H-indazole
- 1H-Indazole, 5-bromo-3-ethynyl-
-
- Inchi: 1S/C9H5BrN2/c1-2-8-7-5-6(10)3-4-9(7)12-11-8/h1,3-5H,(H,11,12)
- InChI Key: XFTYANKEHRFPNP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=C(C#C)NN=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 220
- Topological Polar Surface Area: 28.7
1H-Indazole, 5-bromo-3-ethynyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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